n-(3,3-Dimethylcyclopentyl)benzenemethanamine

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: N-benzyl-3,3-dimethylcyclopentan-1-amine
• InChI: InChI=1S/C14H21N/c1-14(2)9-8-13(10-14)15-11-12-6-4-3-5-7-12/h3-7,13,15H,8-11H2,1-2H3
• InChI Key: WVGGLAGTZLABIB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C1)NCC2=CC=CC=C2)C

Description

N-(3,3-Dimethylcyclopentyl)benzenemethanamine is a useful research compound. Its molecular formula is C14H21N and its molecular weight is 203.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,4-Dimethyl-2-cyclopenten-1-one (804 mg, 7.30 mmol) and benzylamine (877 μL, 8.03 mmol) were dissolved in 15 mL of ethanol. Charcoal (400 mg) and platinum oxide (Adams' catalyst, 331 mg, 1.46 mmol) were added and the mixture was stirred under hydrogen (balloon) for 24 hours. The reaction was purged with argon and diluted with ethyl acetate. The mixture was loaded onto silica gel and purified by flash chromatography on silica gel eluted with 5% triethylamine and hexane to provide 1.24 g (84%) of a clear colorless oil.